Cas no 105788-13-4 (3-(1-methyl-4-piperidinyl)phenol)

• Product Name: 3-(1-methyl-4-piperidinyl)phenol
• CAS No: 105788-13-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1163230
• PubChem ID: 3029926
• Update Time: 2025-11-01

3-(1-methyl-4-piperidinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-4-piperidinyl)phenol
• AI3-38084
• 1-Propyne,3-(1-methoxy-1-methylethoxy)-
• 3-(1-Methoxy-1-methylethoxy)-1-propyne
• AC1MI5KB
• 3-(1-methoxy-1-methyl-ethoxy)-propyne
• 3-(1-Methoxy-1-methylethoxy)propyne
• 3-(1-methylpiperidin-4-yl)phenol
• 3-(1-Methyl-[4]piperidyl)-phenol
• 3-(1-methoxy-1-methyl-ethoxy)propyne
• CTK5C8726
• EINECS 273-044-3
• aceton-methyl-(2-propinyl)-acetal
• AG-G-67235
• 3-(2-methoxypropan-2-yloxy)prop-1-yne
• AI3-38084; 1-Propyne,3-(1-methoxy-1-methylethoxy)-; 3-(1-Methoxy-1-methylethoxy)-1-propyne; AC1MI5KB; 3-(1-methoxy-1-methyl-ethoxy)-propyne; 3-(1-Methoxy-1-methylethoxy)propyne; 3-(1-methylpiperidin-4-yl)phenol; 3-(1-Methyl-[4]piperidyl)-phenol; 3-(1-methoxy-1-methyl-ethoxy)propyne; CTK5C8726; EINECS 273-044-3; aceton-methyl-(2-propinyl)-acetal; AG-G-67235; 3-(1-methoxy-1-methylethoxy)propyne; 3-(2-methoxypropan-2-yloxy)prop-1-yne;
• 105788-13-4
• SCHEMBL10274630
• A1-83776
• AKOS005263906
• CHEMBL3237123
• DB-409984

• Inchi： 1S/C12H17NO/c1-13-7-5-10(6-8-13)11-3-2-4-12(14)9-11/h2-4,9-10,14H,5-8H2,1H3
• InChI Key： XFWOEVLEDXAIDT-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on 3-(1-methyl-4-piperidinyl)phenol

Exploring 3-(1-methyl-4-piperidinyl)phenol (CAS 105788-13-4): Properties, Applications, and Innovations

3-(1-methyl-4-piperidinyl)phenol (CAS 105788-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine-phenol hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₇NO, and distinct functional groups make it a valuable building block for drug discovery and material science applications.

The phenol-piperidine moiety in 3-(1-methyl-4-piperidinyl)phenol is particularly noteworthy for its role in modulating physicochemical properties such as solubility and lipophilicity. Researchers are increasingly exploring its potential in designing central nervous system (CNS)-targeted compounds, given the piperidine ring's prevalence in neuroactive drugs. Recent studies highlight its utility in optimizing blood-brain barrier permeability, a critical factor in neurodegenerative disease therapeutics.

In synthetic chemistry, CAS 105788-13-4 is often employed as a precursor for chiral auxiliaries and ligands in asymmetric catalysis. Its structural flexibility allows for diverse derivatization, enabling the creation of customized molecular scaffolds. The compound's stability under various reaction conditions makes it particularly valuable for high-throughput screening platforms in drug development pipelines.

From an industrial perspective, 3-(1-methyl-4-piperidinyl)phenol has shown promise in advanced material synthesis. Its aromatic and aliphatic components contribute to the development of functional polymers with tailored thermal and mechanical properties. Recent patents have disclosed its incorporation into photoactive materials for optoelectronic applications, aligning with the growing demand for organic electronic components in sustainable technologies.

The analytical characterization of 105788-13-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Quality control protocols emphasize the importance of monitoring isomeric purity, as the spatial arrangement of substituents significantly impacts biological activity. Modern computational chemistry approaches, including molecular docking simulations, are increasingly used to predict the compound's interaction profiles with biological targets.

Environmental and safety assessments of 3-(1-methyl-4-piperidinyl)phenol indicate favorable biodegradation profiles compared to traditional aromatic compounds. This aligns with the pharmaceutical industry's shift toward green chemistry principles. Recent lifecycle analyses suggest that derivatives of this compound may offer reduced ecological footprints in manufacturing processes, addressing growing concerns about sustainable pharmaceutical production.

Emerging research directions for CAS 105788-13-4 include its potential in metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to participate in hydrogen bonding networks makes it attractive for designing molecular recognition systems. These applications are particularly relevant to sensor technologies and targeted drug delivery systems, which represent cutting-edge intersections of chemistry and biomedical engineering.

The commercial availability of 3-(1-methyl-4-piperidinyl)phenol has expanded significantly in recent years, with suppliers offering various custom purity grades to meet diverse research needs. Proper storage recommendations typically emphasize protection from oxidative degradation, with inert atmosphere packaging becoming standard for premium-grade material. The compound's structure-activity relationship (SAR) continues to be an active area of investigation, particularly in the context of GPCR-targeted drug design.

From a regulatory standpoint, 105788-13-4 is not currently classified under restrictive categories, facilitating its use in international research collaborations. However, responsible handling protocols recommend standard laboratory safety measures, reflecting the compound's moderate reactivity profile. The growing body of structure-property data for this chemical entity continues to inform best practices in its industrial and academic utilization.

Future prospects for 3-(1-methyl-4-piperidinyl)phenol derivatives appear promising, particularly in the development of next-generation therapeutics for neurological disorders. The compound's modular architecture positions it as a key player in fragment-based drug discovery approaches. As synthetic methodologies advance, researchers anticipate broader applications in precision medicine and personalized therapeutics, areas that represent the forefront of modern pharmaceutical science.